2(Or 3)-carboxy-4-hexylcyclohexaneoctanoic acid

• CAS No.: 67816-12-0
• Molecular Formula: C21H38O4
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 2-(1-cyclohexylundecan-5-yl)butanedioic acid
• InChI: InChI=1S/C21H38O4/c1-2-3-4-8-14-18(19(21(24)25)16-20(22)23)15-10-9-13-17-11-6-5-7-12-17/h17-19H,2-16H2,1H3,(H,22,23)(H,24,25)
• InChI Key: WYMULJWSHAGNEH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(CCCCC1CCCCC1)C(CC(=O)O)C(=O)O

Description

2-(1-Cyclohexylundecan-5-yl)butanedioic acid is a chemical compound with a complex structure, characterized by a cyclohexyl group attached to an undecane chain, which is further connected to a butanedioic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-cyclohexylundecan-5-yl)butanedioic acid typically involves multi-step organic reactions. One common approach is the alkylation of cyclohexyl derivatives followed by the introduction of the butanedioic acid group. The reaction conditions often require the use of strong bases and controlled temperatures to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve the use of large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of catalysts and advanced purification techniques, such as chromatography, can further enhance the production process.

Chemical Reactions Analysis

Types of Reactions

2-(1-Cyclohexylundecan-5-yl)butanedioic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound.

Substitution: This involves replacing one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

2-(1-Cyclohexylundecan-5-yl)butanedioic acid has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its derivatives may have potential as bioactive compounds.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: It may be used in the production of specialty chemicals or materials with unique properties.

Mechanism of Action

The mechanism by which 2-(1-cyclohexylundecan-5-yl)butanedioic acid exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biochemical processes, potentially leading to changes in cellular function or signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• Butanedioic acid, (2-undecyl-1H-imidazol-1-yl)-
• Butanedioic acid, 1-[1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethyl] ester

Uniqueness

2-(1-Cyclohexylundecan-5-yl)butanedioic acid is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications where other similar compounds may not be as effective.